Cas no 4919-03-3 (5-Aminoimidazole)
5-Aminoimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminoimidazole
- 4-Aminoimidazole Dihydrochloride
- 1H-Imidazol-4-amine
- 5-AMINOIMIDAZOLE
- 1H-Imidazol-4-amine(9CI)
- Imidazole, 4(or 5)-amino- (6CI,7CI)
- Imidazole, 4-amino- (8CI)
- 5-Amino-1H-imidazole
- CHEBI:16607
- AMY40030
- MB08721
- MFCD10697825
- 4-(or 5-)aminoimidazole
- 1,3-diazolium-4-aminide
- 1H-imidazol-5-amine
- AKOS006282285
- SY013999
- 1H-Imidazol-4-ylamine
- 3h-imidazol-4-amine
- 4919-03-3
- IMIDAZOLE, 4-AMINO-
- Q27101994
- NS00124781
- C05239
- BB 0262079
- DTXSID00197702
- 7854BCQ2PS
- FT-0650211
- UNII-7854BCQ2PS
- QRZMXADUXZADTF-UHFFFAOYSA-N
- A853362
- BCP05277
- EN300-177717
- AS-56807
- MFCD00235200
- AKOS005259860
- P20245
- DTXCID20120193
- 5-Aminoimidazole
-
- MDL: MFCD15475081
- Inchi: 1S/C3H5N3/c4-3-1-5-2-6-3/h1-2H,4H2,(H,5,6)
- InChI Key: QRZMXADUXZADTF-UHFFFAOYSA-N
- SMILES: N1C=NC=C1N
Computed Properties
- Exact Mass: 83.04830
- Monoisotopic Mass: 83.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 45.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- XLogP3: -0.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.313
- Melting Point: No data available
- Boiling Point: 415.491℃ at 760 mmHg
- Flash Point: 234.4 °C
- PSA: 54.70000
- LogP: 0.57310
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-Aminoimidazole Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Aminoimidazole Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Aminoimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A263256-100mg |
5-Aminoimidazole |
4919-03-3 | 100mg |
$ 115.00 | 2022-01-13 | ||
| TRC | A263256-500mg |
5-Aminoimidazole |
4919-03-3 | 500mg |
$ 455.00 | 2022-01-13 | ||
| TRC | A263256-1g |
5-Aminoimidazole |
4919-03-3 | 1g |
$ 705.00 | 2022-01-13 | ||
| Chemenu | CM187263-100mg |
4-Aminoimidazole |
4919-03-3 | 95%+ | 100mg |
$60 | 2021-08-05 | |
| Chemenu | CM187263-250mg |
4-Aminoimidazole |
4919-03-3 | 95%+ | 250mg |
$125 | 2021-08-05 | |
| Chemenu | CM187263-1g |
4-Aminoimidazole |
4919-03-3 | 95%+ | 1g |
$210 | 2021-08-05 | |
| Chemenu | CM187263-5g |
4-Aminoimidazole |
4919-03-3 | 95%+ | 5g |
$790 | 2021-08-05 | |
| Chemenu | CM187263-1g |
4-Aminoimidazole |
4919-03-3 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Alichem | A069004789-10g |
1H-Imidazol-4-amine |
4919-03-3 | 97% | 10g |
$1849.12 | 2023-09-01 | |
| Alichem | A069004789-25g |
1H-Imidazol-4-amine |
4919-03-3 | 97% | 25g |
$3432.99 | 2023-09-01 |
5-Aminoimidazole Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 5-Aminoimidazole
Professional Introduction to Compound with CAS No. 4919-03-3 and Product Name: 5-Aminoimidazole
5-Aminoimidazole, identified by the Chemical Abstracts Service registry number CAS No. 4919-03-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound serves as a versatile intermediate in the development of various pharmacologically active molecules, particularly those targeting metabolic pathways and inflammatory responses. The imidazole core, combined with an amino substituent, provides a unique structural framework that enhances its reactivity and biological relevance.
The 5-aminoimidazole scaffold is particularly noteworthy for its role in the synthesis of inhibitors that modulate key enzymes involved in cellular signaling. Recent advancements in medicinal chemistry have highlighted its utility in creating novel therapeutics for conditions such as diabetes, cancer, and autoimmune disorders. For instance, derivatives of 5-aminoimidazole have been investigated for their potential to inhibit Janus kinases (JAKs), which are central mediators of inflammatory cytokine signaling. Such inhibitors are being explored as alternatives to traditional immunosuppressants due to their targeted mechanism of action and reduced side-effect profiles.
One of the most compelling aspects of 5-aminoimidazole is its adaptability in chemical modifications. The presence of both an amino group and an imidazole ring allows for diverse functionalization strategies, enabling the design of molecules with tailored biological activities. For example, researchers have synthesized 5-aminoimidazole-based compounds that exhibit potent activity against thymidylate synthase, an enzyme critical for DNA synthesis in rapidly dividing cells. This has opened up avenues for developing new chemotherapeutic agents with improved efficacy and selectivity.
In the realm of drug discovery, the integration of computational methods has accelerated the identification of promising 5-aminoimidazole derivatives. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in predicting binding affinities and optimizing lead structures. These computational approaches complement experimental efforts by providing rapid insights into molecular interactions, thereby streamlining the drug development pipeline. A notable example is the identification of a 5-aminoimidazole derivative that demonstrates strong binding to the catalytic site of dihydrofolate reductase (DHFR), a target for antifolate drugs used in cancer therapy.
The pharmacokinetic properties of 5-aminoimidazole-based compounds are also subjects of intense investigation. Researchers are focusing on enhancing oral bioavailability and metabolic stability through structural modifications. For instance, prodrugs designed from 5-aminoimidazole have shown promise in preclinical studies by improving solubility and reducing rapid degradation in vivo. These advancements are crucial for translating laboratory findings into effective clinical therapies.
Beyond its pharmaceutical applications, 5-aminoimidazole has found utility in material science and catalysis. Its ability to act as a ligand or a building block for coordination complexes has been exploited in designing novel catalysts for organic transformations. These catalysts often exhibit high selectivity and efficiency, making them valuable tools in industrial processes. Additionally, 5-aminoimidazole derivatives have been incorporated into functional materials such as polymers and coatings, where their structural properties contribute to enhanced durability and chemical resistance.
The synthesis of 5-aminoimidazole itself presents interesting challenges due to its heterocyclic nature. Traditional methods often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic chemistry have introduced more efficient routes, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted processes. These methods not only improve yields but also reduce environmental impact by minimizing waste generation.
Environmental considerations have also driven research into greener synthetic pathways for 5-aminoimidazole derivatives. Biocatalytic approaches using engineered enzymes have emerged as promising alternatives to traditional chemical synthesis. These enzymatic methods offer high specificity and operate under mild conditions, aligning with sustainable chemistry principles. Furthermore, flow chemistry techniques have been adapted for the production of 5-aminoimidazole intermediates, enabling continuous processing that enhances scalability and reproducibility.
The future prospects for 5-aminoimidazole are vast, with ongoing research exploring new therapeutic applications and innovative synthetic strategies. As our understanding of biological pathways continues to expand, so too will the demand for specialized intermediates like CAS No. 4919-03-3, 5-Aminoimidazole*. Collaborative efforts between academia and industry are essential to harness this compound's full potential, driving progress across multiple scientific disciplines.
4919-03-3 (5-Aminoimidazole) Related Products
- 111005-19-7(1H-Imidazol-4-amine dihydrochloride)
- 2645419-17-4(2-(methyl-d3)-1H-imidazol-4-amine)
- 88054-18-6(1H-Imidazol-5-amine)
- 2645412-75-3(2-(methyl-d3)-1H-imidazol-5-d-4-amine)
- 1261268-96-5(1H-Imidazol-5-amine hydrochloride)
- 1350919-15-1(1H-Imidazole-2,5-diamine)
- 88718-92-7(2-methyl-1H-imidazol-5-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)